cis-5-(Methoxycarbonyl)tetrahydrofuran-2-carboxylic acid

• IUPAC Name: (2S,5R)-5-methoxycarbonyloxolane-2-carboxylic acid
• InChI: InChI=1S/C7H10O5/c1-11-7(10)5-3-2-4(12-5)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)/t4-,5+/m0/s1
• InChI Key: SHSCEGGPAKMDDE-CRCLSJGQSA-N
• Canonical SMILES: COC(=O)C1CCC(O1)C(=O)O
• Isomeric SMILES: COC(=O)[C@H]1CC[C@H](O1)C(=O)O
• Molecular Formula: C7H10O5
• Molecular Weight: 174.15 g/mol
• CAS RN: 96479-20-8

Description

Cis-5-(Methoxycarbonyl)tetrahydrofuran-2-carboxylic acid, also known as MCTC, is a chemical compound that has garnered significant attention in scientific research due to its various applications in the field of biochemistry and physiology. MCTC has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Scientific Research Applications

Stereoselective Synthesis

A study demonstrated a stereoselective synthesis approach for 2,5-disubstituted tetrahydrofurans, leveraging electrophilic cyclisation mediated by metachloroperoxybenzoic acid. This methodology underscores the importance of the methoxycarbonyl group in facilitating cyclisation reactions, offering a pathway to synthesize complex organic structures such as (±) methyl nonactate, highlighting its utility in organic synthesis and drug development (Iqbal, Pandey, & Chauhan, 1991).

Structural Characterization of Homochiral Homo-Oligomers

Research into the synthesis and structural characterization of homochiral homo-oligomers of cis-/trans-3-aminotetrahydrofuran-2-carboxylic acids, featuring a γ-methoxy group, illustrates the compound's role in studying solution secondary structures. This work provides insights into the influence of methoxycarbonyl groups on the structural dynamics of oligomers, offering valuable information for the design of biomimetic materials and pharmaceuticals (Giri et al., 2012).

Applications in Coordination Chemistry

The compound's utility extends to coordination chemistry, where it acts as a ligand to form complex structures with metals. For example, the aminolysis of cis-tetracarbonyl[methoxy(1-methoxy-2-phenyl)carbene]chromium(0) leads to aminocarbene chelate complexes, showcasing its application in synthesizing metal-stabilized compounds with potential relevance in catalysis and material science (Dötz & Rau, 1991).

Biomass Conversion and Polymer Production

In the context of sustainable chemistry, the compound finds application in the conversion of plant biomass to valuable derivatives like muconic acid and salicylic acid. This process, extending the shikimate pathway in Escherichia coli, represents an environmentally friendly alternative to petrochemical routes, underscoring the compound's potential in the development of sustainable materials and chemicals (Lin, Sun, Yuan, & Yan, 2014).